3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid

• IUPAC Name: 3-[4-(difluoromethyl)-5-methyltriazol-1-yl]benzoic acid
• InChI: InChI=1S/C11H9F2N3O2/c1-6-9(10(12)13)14-15-16(6)8-4-2-3-7(5-8)11(17)18/h2-5,10H,1H3,(H,17,18)
• InChI Key: CBUXVSUZVDKSRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC(=C2)C(=O)O)C(F)F
• Molecular Formula: C11H9F2N3O2
• Molecular Weight: 253.20 g/mol

Description

3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid, also known as DFMTB, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields. DFMTB belongs to the class of triazole compounds, which are known for their diverse biological activities.

Mechanism Of Action

The mechanism of action of 3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. 3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid has also been shown to induce DNA damage and activate the p53 pathway, which is involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid has been shown to have a number of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and activation of the p53 pathway. 3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid has also been shown to have anti-inflammatory and antioxidant properties.

Advantages And Limitations For Lab Experiments

3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid has several advantages for use in lab experiments, including its low toxicity and high solubility in water. However, 3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on 3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid, including the development of more efficient synthesis methods, the exploration of its potential applications in other fields, such as agriculture and environmental science, and the investigation of its mechanism of action and potential side effects. Additionally, further studies are needed to determine the optimal dosage and administration of 3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid for its various applications.

Synthesis Methods

3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid can be synthesized using various methods, including the reaction of 4-(Difluoromethyl)-5-methyl-1H-1,2,3-triazole with 3-bromobenzoic acid in the presence of a catalyst. Other methods include the reaction of 3-amino benzoic acid with 4-(Difluoromethyl)-5-methyl-1H-1,2,3-triazole in the presence of a coupling agent.

Scientific Research Applications

3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid has been studied for its potential applications in various scientific fields. One of its most promising applications is in the field of medicinal chemistry, where it has been shown to exhibit anti-cancer properties. Studies have shown that 3-[4-(Difluoromethyl)-5-methyltriazol-1-yl]benzoic acid can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.